Cas no 1000018-05-2 (4-Nitro-2-propyl-1,3-benzoxazole)

4-Nitro-2-propyl-1,3-benzoxazole structure

1000018-05-2 structure

Product Name:4-Nitro-2-propyl-1,3-benzoxazole

CAS No:1000018-05-2

MF:C₁₀H₁₀N₂O₃

MW:206.198002338409

MDL:MFCD09864801

CID:1075649

PubChem ID:26369212

Update Time:2025-04-20

4-Nitro-2-propyl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

- 4-Nitro-2-propyl-1,3-benzoxazole
- AKOS025116884
- CS-0335782
- 4-Nitro-2-propylbenzo[d]oxazole
- MFCD09864801
- AS-9560
- 1000018-05-2
- 4-nitro-2-propylbenzoxazole
- DTXSID401309960
- A927097
- MDL： MFCD09864801
- Inchi： 1S/C10H10N2O3/c1-2-4-9-11-10-7(12(13)14)5-3-6-8(10)15-9/h3,5-6H,2,4H2,1H3
- InChI Key： RFNYHMIDCHJYAU-UHFFFAOYSA-N
- SMILES： O1C2C=CC=C(C=2N=C1CCC)[N+](=O)[O-]

Computed Properties

Exact Mass: 206.06914219g/mol
Monoisotopic Mass: 206.06914219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 71.8Å²

4-Nitro-2-propyl-1,3-benzoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM325057-5g	4-Nitro-2-propylbenzo[d]oxazole	1000018-05-2	95%	5g	$488	2021-06-17
Fluorochem	068808-1g	4-Nitro-2-propyl-1,3-benzoxazole	1000018-05-2	97%	1g	￡104.00	2022-03-01
Apollo Scientific	OR01984-1g	4-Nitro-2-propyl-1,3-benzoxazole	1000018-05-2		1g	£125.00	2025-02-19
Chemenu	CM325057-1g	4-Nitro-2-propylbenzo[d]oxazole	1000018-05-2	95%	1g	$91	2023-01-17
Ambeed	A792693-1g	4-Nitro-2-propylbenzo[d]oxazole	1000018-05-2	95+%	1g	$86.0	2024-04-26
abcr	AB234278-1g	4-Nitro-2-propyl-1,3-benzoxazole; .	1000018-05-2		1g	€262.00	2025-02-21

4-Nitro-2-propyl-1,3-benzoxazole Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

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